Cas no 2680899-79-8 (benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate)

• Product Name: benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate
• CAS No: 2680899-79-8
• MF: C₁₇H₁₂BrClN₂O₂
• MW: 391.646382331848
• CID: 5627924
• PubChem ID: 165934343
• Update Time: 2025-05-24

benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate
• EN300-28302714
• 2680899-79-8

• Inchi： 1S/C17H12BrClN2O2/c18-12-8-13-15(6-7-20-16(13)14(19)9-12)21-17(22)23-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,20,21,22)
• InChI Key： KEEXMHAYBBEHSI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=C(C=CN=2)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 389.97707g/mol
• Monoisotopic Mass: 389.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate

Introduction to Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate (CAS No. 2680899-79-8)

Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate, a compound with the CAS number 2680899-79-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and chloro substituents on the quinoline backbone enhances its chemical reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The core structure of Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate consists of a quinoline ring system, which is a well-known pharmacophore in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of bromine and chlorine atoms at specific positions on the quinoline ring modulates its electronic and steric properties, thereby influencing its biological activity. This compound is particularly interesting because it combines the advantages of quinoline-based molecules with the versatility of carbamate functional groups.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and pathways involved in cancer progression. Quinoline derivatives have shown promise in this regard, with several compounds entering clinical trials for their ability to inhibit kinases and other critical enzymes. The carbamate moiety in Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The bromo and chloro substituents make it a versatile building block for constructing molecules with enhanced binding affinity and selectivity. Researchers have leveraged these properties to develop novel inhibitors of protein-protein interactions and enzyme substrates. For instance, studies have demonstrated that derivatives of this compound can interact with ATP-binding sites on kinases, potentially leading to the development of new anticancer drugs.

The synthesis of Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination and chlorination of a quinoline precursor, followed by carbamoylation with benzylamine. Each step is carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the quinoline ring.

Recent advancements in computational chemistry have further accelerated the development of this compound. Molecular modeling studies have been instrumental in predicting the binding modes of Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate with target proteins. These studies provide valuable insights into how structural modifications can enhance biological activity, guiding the design of next-generation analogs. Additionally, virtual screening techniques have been used to identify potential drug candidates from large libraries of compounds, streamlining the drug discovery process.

The pharmacological profile of Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate has been extensively evaluated in both in vitro and in vivo models. Preliminary studies suggest that it exhibits significant inhibitory activity against various kinases, including those overexpressed in cancer cells. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. These findings underscore its potential as a lead compound for further development.

In conclusion, Benzyl N-(6-bromo-8-chloroquinolin-4-yl)carbamate (CAS No. 2680899-79-8) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structure, combining a quinoline scaffold with bromo and chloro substituents, makes it a valuable tool for designing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing effective treatments.